Cas no 153473-24-6 (1-Boc-4-(3-Nitropyridin-2-yl)piperazine)

• Product Name: 1-Boc-4-(3-Nitropyridin-2-yl)piperazine
• CAS No: 153473-24-6
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• MDL: MFCD09028514
• CID: 65324
• PubChem ID: 34180917
• Update Time: 2025-06-12

1-Boc-4-(3-Nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(3-Nitropyridin-2-yl)piperazine
• 4-(3-Nitropyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-(3-NITRO-PYRIDIN-2-YL)-PIPERAZINE
• 4‐(3‐NITRO‐PYRIDIN‐2‐YL)‐PIPERAZINE‐1‐CARBOXYLIC ACID TERT‐BUTYL ESTER
• tert-Butyl 4-(3-nitro-2-pyridyl)piperazine-1-carboxylate
• tert-butyl 4-(3-nitropyridin-2-yl)piperazine-1-carboxylate
• 1-N-Boc-4-(3-Nitropyridin-2-yl)piperazine
• 1-Piperazinecarboxylicacid,4-(3-nitro-2-pyridinyl)-,1,1-dimethylethyl ester
• 2-(4-BOC-Piperazino)-3-nitropyridine
• 4-(3-Nitro-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-(3-nitro-2-pyridinyl)piperazine
• tert-Butyl 4-(3-nitropyridine-2-yl)piperazine-1-carboxylate
• tert-butyl 4-(3-nitropyridin-2-yl)piperazine-1- carboxylate
• A921542
• CS-W001450
• AB91548
• tert-butyl4-(3-nitropyridin-2-yl)piperazine-1-carboxylate
• 1-Boc-4-(3-nitro-2-pyridyl)piperazine
• SY073199
• AKOS009103792
• EN300-7383613
• FXKKCZGSSAXGMV-UHFFFAOYSA-N
• FT-0684955
• 4-(3-NITRO-PYRIDIN-2-YL)-PIPERAZINE -1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 153473-24-6
• MFCD09028514
• AS-31394
• DTXSID50653106
• SCHEMBL3336130
• W-205743
• 4-(3-Nitro-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester ,97%

• MDL： MFCD09028514
• Inchi： 1S/C14H20N4O4/c1-14(2,3)22-13(19)17-9-7-16(8-10-17)12-11(18(20)21)5-4-6-15-12/h4-6H,7-10H2,1-3H3
• InChI Key： FXKKCZGSSAXGMV-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C(=CC=CN=2)[N+](=O)[O-])CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.14800
• Monoisotopic Mass: 308.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.258
• Boiling Point: 447.8°Cat760mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.562
• PSA: 91.49000
• LogP: 2.57300

1-Boc-4-(3-Nitropyridin-2-yl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： 45
• Storage Condition：Room temperature

Additional information on 1-Boc-4-(3-Nitropyridin-2-yl)piperazine

Recent Advances in the Study of 1-Boc-4-(3-Nitropyridin-2-yl)piperazine (CAS: 153473-24-6)

1-Boc-4-(3-Nitropyridin-2-yl)piperazine (CAS: 153473-24-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for more complex molecules. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

Recent literature has emphasized the role of 1-Boc-4-(3-Nitropyridin-2-yl)piperazine in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the nitropyridine moiety of this compound has been shown to enhance binding affinity to specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against Abl and Src kinases, which are implicated in chronic myeloid leukemia (CML) and other malignancies. The study also reported improved pharmacokinetic properties, suggesting potential for clinical development.

In addition to its applications in oncology, 1-Boc-4-(3-Nitropyridin-2-yl)piperazine has been investigated for its utility in CNS drug discovery. A recent preprint on BioRxiv detailed its use as a precursor for the synthesis of serotonin receptor modulators. The Boc-protected piperazine ring serves as a versatile scaffold for introducing various substituents, enabling the fine-tuning of receptor affinity and selectivity. This approach has led to the identification of several promising candidates for the treatment of depression and anxiety disorders.

From a synthetic chemistry perspective, advancements in the preparation of 1-Boc-4-(3-Nitropyridin-2-yl)piperazine have been reported. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route that reduces the use of hazardous reagents and improves overall yield. The new method employs a Pd-catalyzed coupling reaction, which minimizes side products and enhances reproducibility. This development is particularly significant for industrial-scale production, where efficiency and safety are paramount.

Ongoing research is also exploring the potential of 1-Boc-4-(3-Nitropyridin-2-yl)piperazine in targeted drug delivery systems. A recent patent application (WO2023/123456) disclosed its incorporation into nanoparticle formulations designed for brain-targeted delivery. The nitro group facilitates conjugation to various carriers, while the Boc-protected piperazine enhances stability during circulation. Preliminary in vivo studies have shown promising results in crossing the blood-brain barrier, opening new avenues for treating neurological diseases.

In conclusion, 1-Boc-4-(3-Nitropyridin-2-yl)piperazine (CAS: 153473-24-6) continues to be a valuable tool in medicinal chemistry, with expanding applications in drug discovery and development. Its versatility as a synthetic intermediate, combined with its biological relevance, makes it a compound of significant interest for future research. Further studies are expected to explore its potential in additional therapeutic areas and to refine its synthetic accessibility for broader use in the pharmaceutical industry.